Cas no 1638771-27-3 (1-[(tert-butoxy)carbonyl]-3,3-dimethylpiperidine-4-carboxylic acid)

• Product Name: 1-[(tert-butoxy)carbonyl]-3,3-dimethylpiperidine-4-carboxylic acid
• CAS No: 1638771-27-3
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD28098080
• CID: 4610308
• Update Time: 2025-05-28

1-[(tert-butoxy)carbonyl]-3,3-dimethylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3,3-dimethyl-piperidine-4-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-3,3-dimethylpiperidine-4-carboxylic acid

• MDL： MFCD28098080
• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(17)14-7-6-9(10(15)16)13(4,5)8-14/h9H,6-8H2,1-5H3,(H,15,16)
• InChI Key： DKGQPLGHECGNRI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C(O)=O)C(C)(C)C1

Additional information on 1-[(tert-butoxy)carbonyl]-3,3-dimethylpiperidine-4-carboxylic acid

Recent Advances in the Application of 1-[(tert-butoxy)carbonyl]-3,3-dimethylpiperidine-4-carboxylic acid (CAS: 1638771-27-3) in Chemical Biology and Pharmaceutical Research

The compound 1-[(tert-butoxy)carbonyl]-3,3-dimethylpiperidine-4-carboxylic acid (CAS: 1638771-27-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tert-butoxycarbonyl (Boc) protecting group and a piperidine scaffold, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of protease inhibitors and modulators of G-protein-coupled receptors (GPCRs). The unique structural features of this compound, including its sterically hindered piperidine ring, make it an attractive candidate for the design of novel therapeutics with improved pharmacokinetic properties.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers utilized 1-[(tert-butoxy)carbonyl]-3,3-dimethylpiperidine-4-carboxylic acid as a key building block for the synthesis of selective inhibitors of the SARS-CoV-2 main protease (Mpro). The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against Mpro, with IC50 values in the nanomolar range. The Boc-protected amino acid moiety was found to enhance the stability and bioavailability of the inhibitors, underscoring the importance of this intermediate in antiviral drug development. These findings open new avenues for the design of broad-spectrum antiviral agents targeting emerging pathogens.

Another notable application of 1-[(tert-butoxy)carbonyl]-3,3-dimethylpiperidine-4-carboxylic acid has been reported in the field of neuroscience. A recent study in ACS Chemical Neuroscience explored its use as a precursor for the synthesis of allosteric modulators of the dopamine D2 receptor. The researchers found that the steric bulk introduced by the 3,3-dimethylpiperidine moiety significantly influenced the binding affinity and selectivity of the modulators. This discovery has important implications for the treatment of neuropsychiatric disorders such as schizophrenia and Parkinson's disease, where precise modulation of dopaminergic signaling is crucial.

The synthetic utility of 1-[(tert-butoxy)carbonyl]-3,3-dimethylpiperidine-4-carboxylic acid has also been demonstrated in the development of peptide mimetics. A study published in Organic Letters detailed an efficient synthetic route to constrained peptidomimetics using this compound as a scaffold. The rigid piperidine core was shown to impose conformational constraints on the peptide backbone, leading to enhanced target specificity and metabolic stability. This approach has been particularly valuable in the design of inhibitors for protein-protein interactions, which are often challenging targets for small-molecule drugs.

Recent advances in synthetic methodology have further expanded the applications of 1-[(tert-butoxy)carbonyl]-3,3-dimethylpiperidine-4-carboxylic acid. A report in Chemical Communications described a novel asymmetric synthesis of this compound using chiral auxiliaries, enabling access to enantiomerically pure derivatives. This development is particularly significant for pharmaceutical applications, where the stereochemistry of drug molecules can profoundly influence their biological activity and safety profiles. The availability of optically active forms of this intermediate is expected to accelerate the discovery of chiral drugs with improved therapeutic indices.

In conclusion, 1-[(tert-butoxy)carbonyl]-3,3-dimethylpiperidine-4-carboxylic acid (CAS: 1638771-27-3) has emerged as a valuable tool in modern drug discovery. Its applications span antiviral research, neuroscience, and peptide mimetic design, demonstrating remarkable versatility. The recent studies highlighted in this briefing underscore the growing importance of this compound in addressing current challenges in pharmaceutical development. As synthetic methods continue to evolve and our understanding of its structure-activity relationships deepens, this intermediate is poised to play an even greater role in the discovery of next-generation therapeutics.